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Introduction
Strigolactones (SLs) are a class of plant hormones that play a crucial role in regulating various

aspects of plant growth and development, including shoot branching, root architecture, and leaf

senescence.[1][2] They also act as signaling molecules in the rhizosphere, mediating

interactions with symbiotic arbuscular mycorrhizal fungi and parasitic weeds.[3][4] The

synthetic strigolactone analog, (-)-Strigolactone GR24, is widely used as a standard for

studying the biological activities of SLs and for screening new, more potent, or selective

analogs.[1][5] This document provides detailed protocols and application notes for conducting a

(-)-Strigolactone GR24 bioassay to screen for novel strigolactone analogs, with a focus on

seed germination of parasitic plants as a quantifiable response.

Strigolactone Signaling Pathway
The perception and signaling of strigolactones involve a complex series of molecular events. In

the absence of SLs, the expression of downstream genes is repressed.[1][6] Upon binding of

an SL molecule, such as GR24, to the α/β-hydrolase receptor D14 (or DAD2), the receptor

undergoes a conformational change.[1][4][6] This change facilitates the interaction of D14 with

an F-box protein (MAX2/D3) and a repressor protein (D53/SMXL).[1][3][6] This interaction

leads to the ubiquitination and subsequent degradation of the repressor protein by the 26S
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proteasome, which in turn allows for the expression of target genes that regulate plant

development.[1][6][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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